Cas no 113806-06-7 ((E)-Olopatadine)

(E)-Olopatadine structure
(E)-Olopatadine structure
Product Name:(E)-Olopatadine
CAS No:113806-06-7
MF:C21H23NO3
MW:337.412225961685
CID:2449782
PubChem ID:5284599
Update Time:2025-09-22

(E)-Olopatadine Chemical and Physical Properties

Names and Identifiers

    • (E)-Olopatadine
    • 2-[(11E)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepin-2-yl]acetic acid
    • (11E)-
    • (E)-2-(11-(3-(dimethylamino)propylidene)-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetic acid
    • BDBM50002093
    • SCHEMBL1649764
    • Opatanol (TN)
    • KU3MJP076O
    • Q27891699
    • ZINC00897253
    • Dibenz(b,E)oxepin-2-acetic acid, 11-(3-(dimethylamino)propylidene)-6,11-dihydro-, (11E)-
    • [11-(3-Dimethylamino-propylidene)-6,11-dihydro-dibenzo[b,e]oxepin-2-yl]-acetic acid
    • AC1NR4QV
    • Olopatadine hydrochloride impurity, olopatadine E-isomer- [USP]
    • NCGC00164623-01
    • {(11E)-11-[3-(dimethylamino)propylidene]-6,11-dihydrodibenzo[b,e]oxepin-2-yl}acetic acid
    • SCHEMBL4669
    • BRD-K06625472-003-01-6
    • 11-((E)-3-(Dimethylamino)propylidene)-6,11-dihydrodibenz(b,E)oxepin-2-acetic acid
    • 113806-06-7
    • CHEMBL65699
    • 113805-63-3
    • Olopatadine, (E)-
    • Olopatadine E-isomer
    • UNII-KU3MJP076O
    • OLOPATADINE HYDROCHLORIDE IMPURITY, OLOPATADINE E-ISOMER- [USP IMPURITY]
    • CHEBI:7769
    • DTXSID20150556
    • 2-(11-(3-(Dimethylamino)propylidene)-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetic acid
    • Inchi: 1S/C21H23NO3/c1-22(2)11-5-8-18-17-7-4-3-6-16(17)14-25-20-10-9-15(12-19(18)20)13-21(23)24/h3-4,6-10,12H,5,11,13-14H2,1-2H3,(H,23,24)/b18-8+
    • InChI Key: JBIMVDZLSHOPLA-QGMBQPNBSA-N
    • SMILES: O1CC2C=CC=CC=2/C(=C\CCN(C)C)/C2C=C(CC(=O)O)C=CC1=2

Computed Properties

  • Exact Mass: 337.16800
  • Monoisotopic Mass: 337.16779360Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.77000
  • LogP: 3.58950

(E)-Olopatadine Pricemore >>

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